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Compound of Interest

Compound Name: Ac-Lys-D-Ala-D-Ala-OH

Cat. No.: B1274260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Ac-Lys-D-Ala-D-Ala-OH (CAS: 28845-97-8). The following procedures are based on general

best practices for non-hazardous laboratory chemicals. It is imperative to consult and adhere to

the specific guidelines provided by your institution's Environmental Health & Safety (EHS)

department, as local regulations may vary.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). If a Safety Data Sheet (SDS) is not available, the

substance should be handled as a potentially hazardous chemical.

Eye Protection: Wear chemical safety goggles or glasses that meet approved standards.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Inspect gloves before

use and replace them immediately if contaminated.

Body Protection: A buttoned lab coat is required to protect skin and clothing.

Respiratory Protection: When handling the solid powder, work in a well-ventilated area or a

fume hood to avoid dust inhalation.
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Chemical and Physical Properties
A summary of key properties for Ac-Lys-D-Ala-D-Ala-OH is provided below for reference

during handling and disposal.

Property Value

Chemical Name Nα-Acetyl-L-lysyl-D-alanyl-D-alanine

CAS Number 28845-97-8[1]

Molecular Formula C₁₄H₂₆N₄O₅[1]

Molecular Weight 330.38 g/mol [1]

Appearance Powder[1]

Solubility Water: 10 mg/mL, clear, colorless[1]

Storage Temperature -20°C[1]

Hazard Classification
Not generally classified as hazardous; WGK 3

(Germany)[1]

Step-by-Step Disposal Procedures
The proper disposal method depends on the form of the waste—solid, liquid, or contaminated

labware.

Experimental Protocol: Chemical Inactivation (Optional)
While Ac-Lys-D-Ala-D-Ala-OH is not considered acutely toxic, chemical inactivation can be an

additional safety step, especially for liquid waste, before handing it off for final disposal. This is

a common practice for peptide-based waste.[2][3]

Select Reagent: Prepare a 10% bleach solution (sodium hypochlorite).[2][3]

Prepare Solution: Work within a designated chemical fume hood.

Inactivate Waste: Carefully add the liquid peptide waste to the bleach solution. A common

ratio is 1 part waste to 10 parts inactivation solution. Allow the mixture to stand for a
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minimum of 30 minutes to ensure degradation.[3]

Neutralize (If Required): If using a strong acid or base for inactivation, the solution must be

neutralized to a pH between 5.5 and 9.0 before final disposal.[2]

Final Disposal: After inactivation, manage the solution as chemical waste according to your

institution's guidelines. Do not pour down the drain unless explicitly permitted by your EHS

department.[2]

Disposal of Solid Waste (Unused Peptide)
Segregation: Collect unused or waste Ac-Lys-D-Ala-D-Ala-OH powder in a designated,

sealed, and clearly labeled hazardous waste container.[2] Do not mix with other waste

unless permitted by your EHS office.

Labeling: The label should clearly state "Hazardous Waste" (or "Chemical Waste" per

institutional policy), the full chemical name "Ac-Lys-D-Ala-D-Ala-OH," and the approximate

quantity.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

Pickup: Arrange for disposal through your institution's certified hazardous waste

management service.[2]

Disposal of Liquid Waste (Aqueous Solutions)
Collection: Collect all aqueous solutions containing Ac-Lys-D-Ala-D-Ala-OH in a dedicated,

leak-proof, and clearly labeled chemical waste container.

pH Check: Ensure the pH of the solution is near neutral (6-8) unless otherwise instructed by

your EHS department.

Label and Store: Label the container with its full contents and store it in the designated waste

accumulation area.

EHS Consultation:Do not dispose of liquid peptide waste down the sanitary sewer unless

you have explicit approval from your EHS department.[4] Even non-hazardous chemicals
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may be regulated for drain disposal.[5]

Disposal of Contaminated Labware and Empty
Containers

Contaminated Solids: Items such as used pipette tips, gloves, and weighing papers that are

contaminated with the peptide should be collected in a separate, clearly labeled hazardous

waste container for solid waste.[2]

Empty Containers:

Rinse the original container thoroughly with a suitable solvent (e.g., water).

Collect the rinsate and manage it as liquid chemical waste.[6]

Deface or remove the original product label to prevent confusion.[5]

Once clean and de-labeled, the container may be disposed of as regular laboratory glass

or plastic waste, in accordance with institutional policy.[6]

Mandatory Visualization
The following workflow provides a logical guide for making decisions regarding the disposal of

Ac-Lys-D-Ala-D-Ala-OH waste.
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Start: Identify
Ac-Lys-D-Ala-D-Ala-OH Waste

What is the waste form?

Solid Powder

 Solid 

Aqueous Solution

 Liquid 

Contaminated Labware
(Gloves, Tips, Vials)

 Labware 

Collect in a labeled
'Chemical Waste' container.

Collect in a labeled, leak-proof
'Chemical Waste' container.

Segregate into a labeled
'Solid Chemical Waste' container.

Consult Institutional
EHS Disposal Guidelines

Arrange for pickup by
EHS / Hazardous Waste Vendor

End of Process

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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